Cas no 93958-19-1 (Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]-)

• Product Name: Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]-
• CAS No: 93958-19-1
• MF: C₈H₁₅BrO₂Zn
• MW: 288.516498804092
• MDL: MFCD28103482
• CID: 4341739
• PubChem ID: 21724892
• Update Time: 2025-05-23

Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]-
• 1-tert-Butoxy-2-methyl-1-oxopropan-2-ylzinc bromide, 0.5 M in Diethyl ether
• 1-tert-Butoxy-2-methyl-1-oxopropan-2-ylzinc bromide
• MFCD28103482
• bromozinc(1+);tert-butyl 2-methylpropanoate
• 93958-19-1

• MDL： MFCD28103482
• Inchi： 1S/C8H15O2.BrH.Zn/c1-6(2)7(9)10-8(3,4)5;;/h1-5H3;1H;/q;;+1/p-1
• InChI Key： YQXJBBSIAIWAOE-UHFFFAOYSA-M
• SMILES： C(=O)(OC(C)(C)C)C(C)(C)[Zn]Br

Computed Properties

• Exact Mass: 285.95468Da
• Monoisotopic Mass: 285.95468Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]-

Recent Advances in the Study of Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]- (CAS: 93958-19-1)

The compound Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]-, with the CAS number 93958-19-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This organozinc compound, characterized by its unique structural features, has shown promising potential in various applications, including catalysis, medicinal chemistry, and material science. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, properties, and potential applications.

Recent studies have highlighted the synthetic utility of Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]- in organic transformations. Researchers have demonstrated its efficacy as a reagent in the formation of carbon-carbon bonds, particularly in the context of asymmetric synthesis. The compound's ability to act as a nucleophilic zinc species under mild conditions has made it a valuable tool for constructing complex molecular architectures. Furthermore, its stability and solubility in common organic solvents have facilitated its use in a wide range of reaction conditions.

In the realm of medicinal chemistry, Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]- has been investigated for its potential as a precursor to biologically active molecules. Recent work has explored its incorporation into zinc-containing metalloenzyme inhibitors, which are of interest for targeting various disease pathways. The compound's unique zinc coordination environment has been shown to influence the reactivity and selectivity of these inhibitors, offering new avenues for drug design. Additionally, its role in modulating enzyme activity has been studied in the context of neurodegenerative diseases and cancer.

Material science applications of Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]- have also been a focus of recent research. The compound has been utilized in the development of zinc-based nanomaterials, where its controlled decomposition under specific conditions enables the formation of uniform zinc oxide nanoparticles. These nanoparticles exhibit desirable optical and electronic properties, making them suitable for applications in sensors, photocatalysis, and optoelectronic devices. The ability to fine-tune the size and morphology of these nanoparticles through the use of this precursor has been a key advancement in the field.

Despite these promising developments, challenges remain in the large-scale production and application of Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]-. Issues such as cost-effectiveness, reproducibility, and environmental impact need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic protocols and exploring greener alternatives to traditional methods. Collaborative efforts between academia and industry are expected to drive further innovation in this area.

In conclusion, Zinc, bromo[2-(1,1-dimethylethoxy)-1,1-dimethyl-2-oxoethyl]- (CAS: 93958-19-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span across multiple disciplines, from organic synthesis to drug development and material science. Continued investigation into its properties and potential uses is likely to yield significant advancements in these fields. Researchers are encouraged to explore its capabilities further and contribute to the growing body of knowledge surrounding this intriguing compound.